Cas no 1262011-18-6 (4-Chloro-2-[3-(dimethylsulfamoyl)phenyl]benzoic acid)

• Product Name: 4-Chloro-2-[3-(dimethylsulfamoyl)phenyl]benzoic acid
• CAS No: 1262011-18-6
• MF: C₁₅H₁₄ClNO₄S
• MW: 339.793962001801
• MDL: MFCD18322975
• CID: 5158445
• Update Time: 2026-03-04

4-Chloro-2-[3-(dimethylsulfamoyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(3-N,N-dimethylsulfamoylphenyl)benzoic acid
• 4-Chloro-2-[3-(dimethylsulfamoyl)phenyl]benzoic acid

• MDL： MFCD18322975
• Inchi： 1S/C15H14ClNO4S/c1-17(2)22(20,21)12-5-3-4-10(8-12)14-9-11(16)6-7-13(14)15(18)19/h3-9H,1-2H3,(H,18,19)
• InChI Key： UBJHFUXDLSEPSE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1=CC=CC(=C1)S(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 502
• XLogP3: 2.9
• Topological Polar Surface Area: 83.1

Additional information on 4-Chloro-2-[3-(dimethylsulfamoyl)phenyl]benzoic acid

Comprehensive Overview of 4-Chloro-2-[3-(dimethylsulfamoyl)phenyl]benzoic acid (CAS No. 1262011-18-6)

4-Chloro-2-[3-(dimethylsulfamoyl)phenyl]benzoic acid (CAS No. 1262011-18-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of sulfonamide derivatives, which are widely studied for their bioactive potential. Researchers and industry professionals frequently search for terms like "sulfonamide benzoic acid derivatives", "dimethylsulfamoyl phenyl compounds", and "CAS 1262011-18-6 applications" to explore its uses and synthesis methods.

The molecular structure of 4-Chloro-2-[3-(dimethylsulfamoyl)phenyl]benzoic acid combines a benzoic acid backbone with a chloro substituent and a dimethylsulfamoyl group, making it a versatile intermediate in organic synthesis. Its CAS No. 1262011-18-6 is a critical identifier for regulatory and commercial purposes, ensuring precise communication across global supply chains. Recent trends in scientific literature highlight growing interest in sulfonamide-based drug discovery, with queries like "sulfonamide derivatives in medicine" and "benzoic acid analogs in pharmaceuticals" becoming increasingly popular.

One of the key areas of application for 4-Chloro-2-[3-(dimethylsulfamoyl)phenyl]benzoic acid is in the development of targeted therapeutic agents. The compound's ability to modulate biological pathways has led to investigations into its potential as a enzyme inhibitor or receptor modulator. Searches for "sulfonamide bioactive compounds" and "phenylbenzoic acid derivatives in drug design" reflect this focus. Additionally, its chloro and dimethylsulfamoyl functional groups contribute to its stability and reactivity, making it a valuable building block in medicinal chemistry.

From a synthetic perspective, CAS No. 1262011-18-6 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce such compounds, aligning with the global push for environmentally responsible manufacturing. Keywords like "sustainable sulfonamide synthesis" and "green approaches to benzoic acid derivatives" are frequently associated with this compound. Its role in high-throughput screening and combinatorial chemistry further underscores its importance in modern drug discovery pipelines.

In analytical chemistry, 4-Chloro-2-[3-(dimethylsulfamoyl)phenyl]benzoic acid is characterized using advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and identity, which are critical for research and industrial applications. Online searches often include terms like "analytical methods for sulfonamides" and "CAS 1262011-18-6 characterization", reflecting the need for reliable quality control protocols.

The commercial availability of 4-Chloro-2-[3-(dimethylsulfamoyl)phenyl]benzoic acid is another topic of interest. Suppliers and distributors frequently list it under its CAS No. 1262011-18-6, alongside related products such as "sulfonamide intermediates" and "custom benzoic acid derivatives". The compound's pricing, packaging, and regulatory compliance are common search queries, particularly among procurement specialists and laboratory managers.

Looking ahead, the potential of 4-Chloro-2-[3-(dimethylsulfamoyl)phenyl]benzoic acid in emerging fields like precision medicine and bioconjugation is being explored. Its structural features make it a candidate for drug-delivery systems and diagnostic agents, topics that are increasingly searched in academic and industrial circles. As research progresses, this compound is likely to remain a focal point in discussions about innovative chemical entities and their role in advancing science and technology.